Determination of sulphur in carbons and cokes by gas chromatography
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9679200054
Abstract
A combined combustion-chromatographic method for determining sulphur in amorphous carbons and cokes is described. The method consists essentially in burning the sample in a stream of oxygen, separating the sulphur dioxide produced by using silica gel as adsorbent, and determining the concentration of sulphur dioxide with a thermal conductivity detector.
The method is rapid, is eminently suitable for small samples and covers a wide range of sulphur contents (0·2 to over 20 per cent.). The reproducibility of the method is comparable with the accepted tolerances of the British Standard methods for determining sulphur in coke. The difficulties experienced with cokes of high ash content are discussed, and suggestions made for deliminating these difficulties.
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